5-(2-Benzyloxyphenyl)-2-fluorophenol, 95%

• IUPAC Name: 2-fluoro-5-(2-phenylmethoxyphenyl)phenol
• InChI: InChI=1S/C19H15FO2/c20-17-11-10-15(12-18(17)21)16-8-4-5-9-19(16)22-13-14-6-2-1-3-7-14/h1-12,21H,13H2
• InChI Key: SXDQMSULMLCRJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C3=CC(=C(C=C3)F)O
• Molecular Formula: C19H15FO2
• DSSTOX Substance ID: DTXSID50684571
• Molecular Weight: 294.3 g/mol
• CAS RN: 1261897-89-5

Description

5-(2-Benzyloxyphenyl)-2-fluorophenol, or 2-BPF, is a versatile and widely used organic compound that has a wide range of applications in the scientific, medical, and industrial fields. It is a white crystalline solid with a melting point of around 50-60°C. The compound is highly soluble in water, ethanol, and other polar solvents, making it an ideal choice for a variety of applications.

Mechanism of Action

The mechanism of action of 2-BPF is not well understood, however, it is believed to involve the formation of a covalent bond between the two fluorine atoms in the compound. This covalent bond is believed to be responsible for the compound's ability to act as a catalyst in chemical reactions and as a fluorescent dye.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-BPF are not well understood. However, studies have shown that the compound has a low toxicity, with no significant adverse effects observed in laboratory animals. Furthermore, the compound has been shown to have some anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

The main advantages of using 2-BPF in laboratory experiments are its low toxicity, its solubility in a variety of solvents, and its ability to act as a catalyst or fluorescent dye in a variety of applications.
However, there are also some limitations to using 2-BPF in laboratory experiments. For example, the compound is relatively unstable and can easily degrade in the presence of light or heat. Additionally, the compound is relatively expensive, making it unsuitable for large-scale experiments.

Future Directions

Despite its wide range of applications, there is still much to be learned about 2-BPF. Possible future directions include further research into the compound's biochemical and physiological effects, as well as its potential applications in medical and industrial fields. Additionally, further research into the compound's mechanism of action and its ability to act as a catalyst or fluorescent dye could lead to the development of new and improved methods for its synthesis and use. Finally, additional research into the compound's stability and cost could lead to the development of more efficient and cost-effective methods for its use.

Synthesis Methods

The synthesis of 2-BPF is relatively straightforward, and can be accomplished through a few different methods. The most common method is the reaction of 2-hydroxybenzaldehyde and 2-fluorophenol in the presence of a base, such as potassium carbonate. This reaction produces 5-(2-benzyloxyphenyl)-2-fluorophenol as the major product, with minor amounts of other products. The reaction is typically run at a temperature of around 50-60°C and can be completed in a few hours.

Scientific Research Applications

2-BPF has a wide range of applications in the scientific research field, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a fluorescent dye. In organic synthesis, 2-BPF is used as a starting material for the synthesis of a variety of compounds, such as benzyl ethers, amines, and esters. It is also used as a catalyst in the formation of peptide bonds in peptide synthesis. Furthermore, 2-BPF is also used as a fluorescent dye in a variety of applications, such as fluorescence microscopy and DNA sequencing.